Cas no 19432-66-7 (Ethyl 2-methylthiophene-3-carboxylate)
Ethyl 2-methylthiophene-3-carboxylate (CAS: [insert CAS number if available]) is a heterocyclic ester compound featuring a thiophene ring substituted with a methyl group at the 2-position and an ethoxycarbonyl moiety at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its thiophene core contributes to electron-rich aromatic properties, enhancing reactivity in cross-coupling reactions and cyclization processes. The ethyl ester group improves solubility in organic solvents, facilitating purification and further derivatization. High purity grades (>98%) ensure consistent performance in sensitive applications, such as medicinal chemistry, where precise structural control is critical. Its stability under standard storage conditions makes it a reliable reagent for industrial and research use.
19432-66-7 structure
Product Name:Ethyl 2-methylthiophene-3-carboxylate
CAS No:19432-66-7
MF:C8H10O2S
MW:170.228801250458
MDL:MFCD14698267
CID:88080
PubChem ID:10464736
Update Time:2025-07-02
Ethyl 2-methylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-methylthiophene-3-carboxylate
- 2-METHYL-3-THIOPHENECARBOXYLIC ACID, ETHYL ESTER
- ethyl 2-methyl-3-thiophenecarboxylate
- ethyl 2-methyl-thiophene-3-carboxylate
- Ethyl 2-methyl-3-thienylcarboxylate
- 2-Methyl-thiophene-3-carboxylic acid ethyl ester
- 3-Thiophenecarboxylic acid, 2-methyl-, ethyl ester
- 2-METHYL-3-THIOPHENECARBOXYLIC ACID ETHYL ESTER
- 2-Methyl-3-thiophenecarboxylicacid,ethylester
- KSC915K2T
- GNOBQWZOPPOTMC-UHFFFAOYSA-N
- AB70575
- RT
- MFCD14698267
- A4275
- 19432-66-7
- FT-0659554
- 2-Methyl-3-thiophenecarboxylic acid, ethyl ester
- Ethyl2-methylthiophene-3-carboxylate
- AKOS015919142
- CS-0151835
- DS-1185
- SCHEMBL1844052
- FS-3243
- DTXSID70440292
- DA-18212
- DTXCID70391114
-
- MDL： MFCD14698267
- Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-4-5-11-6(7)2/h4-5H,3H2,1-2H3
- InChI Key： GNOBQWZOPPOTMC-UHFFFAOYSA-N
- SMILES： S1C=CC(C(=O)OCC)=C1C
Computed Properties
- Exact Mass: 170.04000
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5
- XLogP3: 2.2
Experimental Properties
- Density: 1.137±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 222.0±20.0 ºC (760 Torr),
- Flash Point: 88.1±21.8 ºC,
- Refractive Index: 1.525
- Solubility: Very slightly soluble (0.65 g/l) (25 º C),
- PSA: 54.54000
- LogP: 2.23320
Ethyl 2-methylthiophene-3-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 2-methylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005192-10g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 97% | 10g |
$239.76 | 2023-09-02 | |
| Alichem | A169005192-25g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 97% | 25g |
$529.36 | 2023-09-02 | |
| Alichem | A169005192-100g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 97% | 100g |
$1010.00 | 2023-09-02 | |
| Fluorochem | 079622-1g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 95% | 1g |
￡35.00 | 2022-03-01 | |
| Fluorochem | 079622-5g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 95% | 5g |
￡115.00 | 2022-03-01 | |
| Fluorochem | 079622-10g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 95% | 10g |
￡207.00 | 2022-03-01 | |
| Fluorochem | 079622-25g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 95% | 25g |
￡355.00 | 2022-03-01 | |
| Chemenu | CM200065-5g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 97% | 5g |
$128 | 2021-08-05 | |
| Chemenu | CM200065-10g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 97% | 10g |
$194 | 2021-08-05 | |
| Chemenu | CM200065-25g |
Ethyl 2-methylthiophene-3-carboxylate |
19432-66-7 | 97% | 25g |
$389 | 2021-08-05 |
Ethyl 2-methylthiophene-3-carboxylate Related Literature
-
Abedawn I. Khalaf,Abdolrasoul H. Ebrahimabadi,Allan J. Drummond,Nahoum G. Anthony,Simon P. Mackay,Colin J. Suckling,Roger D. Waigh Org. Biomol. Chem. 2004 2 3119
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